N-(3,4-dimethylphenyl)-3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: N-(3,4-dimethylphenyl)-10-(4-ethylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C23H21N5O2S2/c1-4-16-6-9-18(10-7-16)32(29,30)23-22-25-21(24-17-8-5-14(2)15(3)13-17)20-19(11-12-31-20)28(22)27-26-23/h5-13H,4H2,1-3H3,(H,24,25)
• InChI Key: RTSLKESDSOBQHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NC5=CC(=C(C=C5)C)C
• Molecular Formula: C23H21N5O2S2
• Molecular Weight: 463.6 g/mol

Description

N-(3,4-dimethylphenyl)-3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C23H21N5O2S2 and its molecular weight is 463.57. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethylphenyl)-3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethylphenyl)-3-[(4-ethylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Study

A study by Ivachtchenko et al. (2010) focuses on the synthesis of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines and evaluates their binding affinity and inhibitory function against the serotonin 5-HT6 receptor. The research identified compounds with significant activity, demonstrating the potential of these compounds in the development of selective 5-HT6 receptor ligands (Ivachtchenko et al., 2010).

Crystal Structure Analysis

Repich et al. (2017) conducted a study on the synthesis and crystal structure of a related compound, providing insights into its molecular arrangement and interactions within the crystal lattice. This research contributes to the understanding of the structural characteristics of such compounds (Repich et al., 2017).

Synthetic Utility and Preparation Techniques

Westerlund's work (1980) on the preparation of some 1H-1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines explores the synthetic utility of heteroaromatic azido compounds. This research outlines methods for synthesizing these compounds, highlighting their potential for various applications in chemical synthesis (Westerlund, 1980).

Design and Synthesis for ALS Inhibitors

Ren et al. (2000) discuss the design, synthesis, and structure-activity relationships of novel ALS inhibitors, including triazolopyrimidinesulfonamide compounds. Their work provides valuable insights into the biophore models and herbicidal activities, indicating the broad utility of these compounds in developing agricultural chemicals (Ren et al., 2000).

Regioselective Synthesis and Computational Analysis

Salem et al. (2015) detail the regioselective synthesis of fused heterocycles, including pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine compounds, under both thermal and microwave irradiation conditions. Their study also includes ab initio quantum chemical calculations to confirm the regioselectivity of the reactions, offering insights into the synthesis processes and the potential of these compounds for further scientific research (Salem et al., 2015).